7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one

• IUPAC Name: 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one
• InChI: InChI=1S/C12H13FN2O3/c1-18-7-12(17)15-5-4-11(16)14-9-6-8(13)2-3-10(9)15/h2-3,6H,4-5,7H2,1H3,(H,14,16)
• InChI Key: XJYHBILVWHQDRY-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC(=O)NC2=C1C=CC(=C2)F
• Molecular Formula: C12H13FN2O3
• Molecular Weight: 252.24 g/mol

Description

7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one, also known as FLM, is a benzodiazepine derivative that has gained attention in scientific research due to its potential therapeutic properties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one is not fully understood, but it is believed to act on the GABA receptors in the brain. Specifically, 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one is thought to enhance the binding of GABA to the GABA-A receptor, leading to an increase in the inhibitory effects of GABA on neuronal activity.
Biochemical and Physiological Effects:
7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one has been shown to have various biochemical and physiological effects. It has been shown to increase the duration of the chloride ion channel opening in the GABA-A receptor, leading to an increase in the inhibitory effects of GABA on neuronal activity. Additionally, 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one has been shown to decrease the release of neurotransmitters such as glutamate and acetylcholine.

Advantages and Limitations for Lab Experiments

One advantage of using 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one in lab experiments is its potent anxiolytic and sedative effects, which make it a useful tool for studying the effects of anxiety and sleep disorders. However, one limitation of using 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one is its potential for abuse and dependence, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one. One area of interest is the potential use of 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one in the treatment of epilepsy, as it has been shown to have anticonvulsant properties. Additionally, further research is needed to fully understand the mechanism of action of 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one and its potential therapeutic applications in the treatment of anxiety and sleep disorders.
Conclusion:
7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one is a benzodiazepine derivative that has gained attention in scientific research due to its potential therapeutic properties. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine. While there are advantages and limitations to using 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one in lab experiments, there are several potential future directions for research on this compound, including its potential use in the treatment of epilepsy and anxiety disorders.

Synthesis Methods

7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one can be synthesized using a variety of methods, including the reaction of 7-amino-1,3-dihydro-3-hydroxy-5-phenyl-2H-1,4-benzodiazepin-2-one with 2-methoxyacetyl chloride in the presence of a base. Another method involves the reaction of 7-amino-1,3-dihydro-3-hydroxy-5-phenyl-2H-1,4-benzodiazepin-2-one with 2-methoxyacetic acid in the presence of a coupling agent.

Scientific Research Applications

7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anxiolytic and sedative effects, making it a potential candidate for the treatment of anxiety disorders and insomnia. Additionally, 7-fluoro-1-(2-methoxyacetyl)-3,5-dihydro-2H-1,5-benzodiazepin-4-one has been shown to have anticonvulsant properties, indicating its potential use in the treatment of epilepsy.